Cas no 2097912-00-8 (4-cyano-N-[4-(1H-pyrazol-1-yl)cyclohexyl]benzamide)

• Product Name: 4-cyano-N-[4-(1H-pyrazol-1-yl)cyclohexyl]benzamide
• CAS No: 2097912-00-8
• MF: C₁₇H₁₈N₄O
• MW: 294.351023197174
• CID: 5469369
• Update Time: 2025-10-19

4-cyano-N-[4-(1H-pyrazol-1-yl)cyclohexyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-[4-(1H-pyrazol-1-yl)cyclohexyl]benzamide
• 4-cyano-N-(4-pyrazol-1-ylcyclohexyl)benzamide

• Inchi： 1S/C17H18N4O/c18-12-13-2-4-14(5-3-13)17(22)20-15-6-8-16(9-7-15)21-11-1-10-19-21/h1-5,10-11,15-16H,6-9H2,(H,20,22)
• InChI Key： BIZDUWKJZNBBEB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C#N)=CC=1)NC1CCC(CC1)N1C=CC=N1

Computed Properties

• Exact Mass: 294.14806121 g/mol
• Monoisotopic Mass: 294.14806121 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 294.35
• XLogP3: 2.2
• Topological Polar Surface Area: 70.7

Additional information on 4-cyano-N-[4-(1H-pyrazol-1-yl)cyclohexyl]benzamide

4-Cyano-N-[4-(1H-Pyrazol-1-yl)cyclohexyl]benzamide (CAS No: 2097912-00-8)

4-Cyano-N-[4-(1H-Pyrazol-1-yl)cyclohexyl]benzamide is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, with the CAS number 2097912-00-8, has been studied extensively for its potential applications in drug development and material science. The molecule consists of a benzamide backbone with a cyano group attached to the para position of the benzene ring, and a cyclohexyl group substituted with a 1H-pyrazole moiety at the N-position.

The structure of 4-cyano-N-[4-(1H-pyrazol-1-yl)cyclohexyl]benzamide is notable for its combination of aromatic and heterocyclic components, which contribute to its unique chemical properties. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its stability and ability to participate in various hydrogen bonding interactions. This feature makes it a valuable component in designing bioactive molecules.

Recent studies have focused on the synthesis and characterization of this compound, exploring its potential as a building block for more complex structures. Researchers have employed various synthetic strategies, including nucleophilic substitution and coupling reactions, to efficiently construct this molecule. The optimization of reaction conditions has led to higher yields and better purity, making it more accessible for further research.

In terms of pharmacological properties, 4-cyano-N-[4-(1H-pyrazol-1-yl)cyclohexyl]benzamide has shown promising activity in several biological assays. For instance, it has demonstrated moderate inhibitory effects on certain enzymes associated with inflammatory processes, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary studies indicate that this compound may exhibit cytotoxic effects against certain cancer cell lines, highlighting its potential role in anticancer therapy.

The versatility of this compound extends beyond pharmacology into materials science. Its ability to form stable amide bonds makes it a candidate for use in polymer chemistry, where it could serve as a linker or functional group in the synthesis of advanced materials. Furthermore, the presence of electron-withdrawing groups like the cyano moiety enhances its electronic properties, making it suitable for applications in organic electronics.

Recent advancements in computational chemistry have also provided deeper insights into the molecular interactions of 4-cyano-N-[4-(1H-pyrazol-1-yl)cyclohexyl]benzamide. Molecular docking studies have revealed that the compound can interact with key residues in protein binding sites, suggesting its potential as a lead compound for drug design. These findings underscore the importance of further experimental validation to confirm these theoretical predictions.

In conclusion, 4-cyano-N-[4-(1H-pyrazol-1-yl)cyclohexyl]benzamide represents a valuable compound with diverse applications across multiple scientific disciplines. Its unique structure and promising biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing both medicinal and materials science.